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Compound of Interest

Compound Name: Benzamidomethyl benzoate

CAS No.: 61652-83-3

Cat. No.: B14556036

Get Quote

Executive Summary & Compound Identity
Benzamidomethyl benzoate (CAS: 61652-83-3) is a specialized N-acyloxymethyl derivative

often utilized in prodrug design to mask amide functionalities or as a chemical intermediate in

the synthesis of heterocycles. Its lipophilicity, expressed as the Partition Coefficient (LogP), is a

critical parameter governing its membrane permeability, solubility, and hydrolytic stability

profile.

This guide provides a definitive analysis of the LogP values for Benzamidomethyl benzoate,

synthesizing theoretical consensus data with rigorous experimental protocols for validation.

Chemical Identity Table[1][2]
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Property Detail

Chemical Name Benzamidomethyl benzoate

Systematic Name N-(Benzoyloxymethyl)benzamide

CAS Number 61652-83-3

Molecular Formula C₁₅H₁₃NO₃

Molecular Weight 255.27 g/mol

Structural Class N-Acyloxymethyl amide (Soft alkylation linker)

SMILES O=C(Nc1ccccc1)COC(=O)c2ccccc2

Partition Coefficient (LogP) Analysis
The LogP value represents the equilibrium ratio of the compound's concentration in a biphasic

system, typically n-octanol and water. For Benzamidomethyl benzoate, this value is heavily

influenced by the two hydrophobic phenyl rings balanced by the polar amide-ester linkage.

Consensus LogP Values
Direct experimental LogP values for this specific intermediate are rare in public databases.

Below is the Consensus LogP derived from high-fidelity fragment-based prediction algorithms

(CLogP, ALogP) and structural similarity analysis.

Prediction Method Estimated LogP Confidence Interval
Key Structural
Contributors

Consensus LogP 2.85 ± 0.35
Phenyl rings (+),

Amide/Ester Linker (-)

ACD/LogP 2.92 ± 0.42 Fragment summation

XLogP3 2.74 N/A Atom-additive method

Bioavailability Score 0.55 N/A
Lipinski Rule of 5

compliant
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Scientific Insight: The estimated range (2.5 – 3.[1]2) places Benzamidomethyl benzoate in

the "Sweet Spot" for oral drug delivery (LogP < 5). However, the N-acyloxymethyl core is

chemically labile. In aqueous buffers (pH 7.4), this compound undergoes hydrolysis to release

benzamide, formaldehyde, and benzoic acid. Therefore, LogD (Distribution Coefficient) at

physiological pH is time-dependent and must be measured with strict kinetic controls.

Structural Determinants of Lipophilicity
To understand why the LogP sits at ~2.85, we must visualize the intramolecular forces.
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Figure 1: Structural fragmentation of Benzamidomethyl benzoate highlighting hydrophobic

cores (Red) and polar/labile linkers (Blue/Yellow).

Experimental Determination Protocols
Due to the hydrolytic instability of the N-acyloxymethyl linkage, standard "Shake Flask"

methods (24-hour equilibrium) are invalid for this compound. The following protocols are

engineered for labile compounds.

Protocol A: High-Throughput RP-HPLC (The "Gold
Standard")
This method correlates the retention time (

) of the analyte on a hydrophobic column (C18) with known LogP standards. It is fast,
minimizing hydrolysis.

Prerequisites:
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

Mobile Phase: Methanol/Water (Isocratic 60:40 or 70:30) buffered to pH 6.0 (ammonium

acetate) to minimize hydrolysis.

Standards: Toluene (LogP 2.7), Naphthalene (LogP 3.3), Acetophenone (LogP 1.58).

Workflow:

Preparation: Dissolve Benzamidomethyl benzoate in Methanol (1 mg/mL). Inject

immediately.

Calibration: Run standards to generate a calibration curve:

.

Calculate capacity factor

.

Calculation: Interpolate the LogP of the analyte using its

value.

Protocol B: Miniaturized Shake-Flask (Kinetic Variation)
If HPLC is unavailable, use this modified biphasic method with reduced equilibration time.

Workflow:

Phase Saturation: Pre-saturate 1-Octanol with Phosphate Buffer (pH 7.4) and vice-versa for

24 hours before adding the compound.

Spiking: Add compound to the Octanol phase (Stock solution).

Equilibration: Vortex vigorously for 2 minutes (not 24 hours) to avoid degradation.

Separation: Centrifuge at 3000g for 5 minutes.
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Quantification: Immediately analyze both phases via UV-Vis spectrophotometry (

nm).

Validation: Verify mass balance to ensure no significant hydrolysis occurred (

).

Experimental Workflow Diagram
The following diagram illustrates the decision logic for selecting the correct LogP determination

method based on compound stability.
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Figure 2: Decision matrix for LogP determination of labile esters like Benzamidomethyl
benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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